Cas no 669089-91-2 (1,7-Dihydroxy-6-methylanthraquinone)

• Product Name: 1,7-Dihydroxy-6-methylanthraquinone
• CAS No: 669089-91-2
• MF: C₁₅H₁₀O₄
• MW: 254.237504482269
• CID: 2796673
• PubChem ID: 71368906
• Update Time: 2025-04-21

1,7-Dihydroxy-6-methylanthraquinone Chemical and Physical Properties

Names and Identifiers

• DTXSID90791950
• 1,7-Dihydroxy-6-methylanthracene-9,10-dione
• 669089-91-2
• DTXCID80742693
• 1,7-Dihydroxy-6-methylanthraquinone

• Inchi： 1S/C15H10O4/c1-7-5-9-10(6-12(7)17)15(19)13-8(14(9)18)3-2-4-11(13)16/h2-6,16-17H,1H3
• InChI Key： UJVFWZYQJMYENS-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=C(C=2C(C2C=C(C(C)=CC=21)O)=O)O

Computed Properties

• Exact Mass: 254.05790880g/mol
• Monoisotopic Mass: 254.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Hydroxyanthraquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones Hydroxyanthraquinones